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Compound Focus: ON 146040

CAS No.: 1404231-34-0

Cat. No.: S002830

Get Quote

Property Details

Molecular Formula C₂₄H₂₃N₇O₃S [1]

Molecular Weight 489.55 g/mol [1]

Primary Targets & IC₅₀ PI3Kα (≈14 nM), PI3Kδ (≈20 nM) [2] [3]

Secondary Targets & IC₅₀ Abl1 (& mutant versions, <150 nM) [2] [3]

Cellular Activity Kills hematologic tumor cells (IC₅₀ 150-1000 nM) [1]

Key Pathway Effect Down-regulates STAT3 & STAT5 phosphorylation [2] [3]

Half-life ~17 hours [1]

Established Mechanisms & Workflow for Analysis

Based on the gathered data, ON 146040 is a dual PI3K and BCR-ABL inhibitor. It disrupts oncogenic

signaling by targeting upstream activators, including PI3K α and δ isoforms as well as wild-type and mutant

BCR-ABL, leading to the downregulation of STAT3 and STAT5 phosphorylation in leukemia and myeloma

cells [2] [3]. The following diagram outlines the core experimental workflow for analyzing its mechanism

and effects.
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Key Gaps and How to Address Them

The search results are insufficient for creating a complete troubleshooting guide because they do not contain:

Detailed Experimental Protocols: Specific methodologies for key assays (e.g., cell viability, Western

blot for p-STAT3/STAT5) are not provided.
Common Experimental Pitfalls: Issues related to compound solubility, stability, cell line selection, or

off-target effects are not discussed.
FAQs from Users: There is no record of frequently asked questions from researchers using this

compound.

To build the comprehensive technical support center you require, I suggest you:

Consult Primary Literature: Search for the original research paper(s) that first identified and

characterized ON 146040 using its CAS Number (1404231-34-0) on platforms like PubMed. This will
yield detailed methods.

Contact Suppliers Directly: Reach out to the technical support teams of chemical suppliers like
BOC Sciences [1] or MedChemExpress [2] [3]. They often have in-house protocols and can provide

specific handling and troubleshooting advice.
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Explore Related Research: Review papers that study similar PI3K inhibitors or dual PI3K/BCR-
ABL inhibitors. The experimental challenges and solutions are often analogous and can provide
valuable insights [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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